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Compound of Interest

Compound Name: Furaltadone

CAS No.: 139-91-3; 2818-22-6; 3759-92-0

Cat. No.: B15582989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Furaltadone is a synthetic nitrofuran antibiotic with a range of biological activities that make it a

valuable tool for research purposes.[1][2][3] This document provides detailed application notes

and experimental protocols for the use of Furaltadone as a research chemical, with a focus on

its antibacterial and immunomodulatory properties.

Physicochemical Properties and Safety Information
Appearance: Yellow crystalline powder[4]

Molecular Formula: C₁₃H₁₆N₄O₆[5]

Molecular Weight: 324.29 g/mol [5]

Solubility: Soluble in water and organic solvents such as dimethylformamide (DMF) and

dimethyl sulfoxide (DMSO).[4][6][7]
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Safety: Furaltadone is considered a hazardous substance.[6] It is harmful if swallowed and

may cause skin and eye irritation.[8][9] There is limited evidence of a carcinogenic effect.[6]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a

dust mask, should be worn when handling the compound.[9][10] All handling should be

performed in a well-ventilated area.[8][9]

Quantitative Data
The following table summarizes key quantitative data for Furaltadone from various studies.

Parameter Value Species/Cell Line Reference

IC₅₀ (Mast Cell

Degranulation)
~3.9 µM

RBL-2H3 and Bone

Marrow-Derived Mast

Cells (BMMCs)

[11][12]

Minimum Inhibitory

Concentration (MIC)
0.10 µg/mL Aeromonas hydrophila [11]

0.15 µg/mL Vibrio harveyi [11]

≤3.1 - 9.4 µg/mL Vibrio spp. [11]

Pharmacokinetics

(Oral Administration)

tₘₐₓ ~3 hours Pre-ruminant calves [13]

Cₘₐₓ 2.5 µg/mL Pre-ruminant calves [13]

t₁/₂ (elimination) 2.5 hours Pre-ruminant calves [13]

t₁/₂ (in vivo) 35 minutes Goats [1]

t₁/₂ (in vitro liver

homogenates)
13 minutes Goats and Cows [1]

Mechanism of Action
Furaltadone exhibits a dual mechanism of action, targeting both bacterial cells and host

immune responses.
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Antibacterial Activity: As a nitrofuran antibiotic, Furaltadone is a prodrug that requires

metabolic activation within the bacterial cell.[1] This activation generates reactive

intermediates that cause damage to bacterial DNA and RNA, inhibiting replication and

transcription and ultimately leading to cell death.[1][2] It is effective against a broad spectrum

of Gram-positive and Gram-negative bacteria, including Staphylococcus and Salmonella

species.[1]

Immunomodulatory Effects: Furaltadone has been shown to possess immunomodulatory

properties, specifically by suppressing IgE-mediated allergic responses.[1] It achieves this by

inhibiting the activation of mast cells, a critical step in the allergic cascade.[1] This inhibition

is mediated through the suppression of the Lyn/Syk signaling pathway.[11]

Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC)
This protocol outlines the broth microdilution method for determining the MIC of Furaltadone
against a target bacterial strain.

Materials:

Furaltadone hydrochloride

Sterile Mueller-Hinton Broth (MHB)

Bacterial culture in logarithmic growth phase

Sterile 96-well microtiter plates

Spectrophotometer

Procedure:

Preparation of Furaltadone Stock Solution: Prepare a stock solution of Furaltadone in a

suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.
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Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of the Furaltadone stock

solution in MHB to achieve a range of desired concentrations.

Bacterial Inoculum Preparation: Dilute the bacterial culture in MHB to a final concentration of

approximately 5 x 10⁵ CFU/mL.

Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the

Furaltadone dilutions. Include a positive control well (bacteria without Furaltadone) and a

negative control well (MHB only).

Incubation: Incubate the plate at 37°C for 16-24 hours.

MIC Determination: The MIC is the lowest concentration of Furaltadone that completely

inhibits visible growth of the bacteria.[14]

Protocol 2: Mast Cell Degranulation Assay
This protocol measures the effect of Furaltadone on mast cell degranulation by quantifying the

release of β-hexosaminidase.

Materials:

Rat Basophilic Leukemia (RBL-2H3) cells

Furaltadone hydrochloride

DNP-IgE antibody

DNP-HSA antigen

Tyrode's buffer

p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG)

96-well plates

Plate reader

Procedure:
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Cell Seeding and Sensitization: Seed RBL-2H3 cells in a 96-well plate and sensitize them

with DNP-IgE overnight.

Furaltadone Treatment: Wash the cells with Tyrode's buffer and pre-incubate with various

concentrations of Furaltadone for 1 hour at 37°C.

Antigen Stimulation: Induce degranulation by adding DNP-HSA antigen and incubate for 30

minutes at 37°C.

Supernatant Collection: Centrifuge the plate and collect the supernatant.

β-Hexosaminidase Assay:

Add the supernatant to a new plate containing pNAG substrate.

Incubate for 1 hour at 37°C.

Stop the reaction with a stop solution.

Measure the absorbance at 405 nm.

Data Analysis: Calculate the percentage of β-hexosaminidase release relative to the positive

control (antigen-stimulated cells without Furaltadone).

Protocol 3: Western Blot for Lyn/Syk Pathway Inhibition
This protocol assesses the effect of Furaltadone on the phosphorylation of key proteins in the

Lyn/Syk signaling pathway in mast cells.

Materials:

RBL-2H3 cells

Furaltadone hydrochloride

DNP-IgE antibody

DNP-HSA antigen
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Lysis buffer

Primary antibodies (anti-p-Lyn, anti-p-Syk, anti-Lyn, anti-Syk)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Western blotting equipment

Procedure:

Cell Culture and Treatment: Culture and sensitize RBL-2H3 cells with DNP-IgE. Pre-treat

cells with Furaltadone before stimulating with DNP-HSA.

Cell Lysis: Lyse the cells and collect the protein lysates.

Protein Quantification: Determine the protein concentration of each lysate.

SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF

membrane.

Immunoblotting:

Block the membrane and incubate with primary antibodies against the phosphorylated and

total forms of Lyn and Syk.

Wash and incubate with HRP-conjugated secondary antibody.

Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging

system.

Analysis: Quantify the band intensities to determine the ratio of phosphorylated to total

protein for Lyn and Syk.

Visualizations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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